1-phenyl-3-(3,4,5-trichloro-2-thienyl)-4,5-dihydro-1H-pyrazole

• IUPAC Name: 2-phenyl-5-(3,4,5-trichlorothiophen-2-yl)-3,4-dihydropyrazole
• InChI: InChI=1S/C13H9Cl3N2S/c14-10-11(15)13(16)19-12(10)9-6-7-18(17-9)8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key: XZHFQTRJHCHXBN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(N=C1C2=C(C(=C(S2)Cl)Cl)Cl)C3=CC=CC=C3
• Molecular Formula: C13H9Cl3N2S
• Molecular Weight: 331.6 g/mol

Description

1-phenyl-3-(3,4,5-trichloro-2-thienyl)-4,5-dihydro-1H-pyrazole is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as "TPTP" and is a member of the pyrazole family of compounds. The unique chemical structure of TPTP has led to its use in a variety of research applications, including as a potential therapeutic agent for a range of diseases.

Mechanism of Action

The mechanism of action of TPTP is not fully understood, but studies have shown that it can inhibit the activity of certain enzymes and proteins that are involved in cell growth and proliferation. This inhibition can lead to the induction of apoptosis and the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
TPTP has been shown to have a variety of biochemical and physiological effects. Studies have shown that TPTP can inhibit the activity of certain enzymes and proteins that are involved in cell growth and proliferation. This inhibition can lead to the induction of apoptosis and the inhibition of cancer cell growth. Additionally, TPTP has been shown to have anti-inflammatory and antioxidant properties, which may make it a potential candidate for the treatment of other diseases such as arthritis and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of using TPTP in lab experiments is its unique chemical structure, which allows for the development of new therapeutic agents and the study of complex biological processes. However, there are also limitations to using TPTP in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of TPTP. One area of research that holds promise is the development of new therapeutic agents for the treatment of cancer. Additionally, further research is needed to fully understand the mechanism of action of TPTP and its potential applications in the treatment of other diseases such as arthritis and neurodegenerative disorders. Finally, the development of new synthesis methods for TPTP may allow for the production of larger quantities of the compound, which could facilitate further research.

Synthesis Methods

The synthesis of TPTP is a complex process that requires several steps. One common method for synthesizing TPTP involves the reaction of 3,4,5-trichloro-2-thiophenecarboxaldehyde with phenylhydrazine in the presence of a reducing agent such as sodium borohydride. This reaction results in the formation of TPTP as a yellow solid.

Scientific Research Applications

TPTP has been extensively studied for its potential applications in scientific research. One area of research where TPTP has shown promise is in the development of new therapeutic agents for the treatment of cancer. Studies have shown that TPTP can inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for the development of new cancer treatments.